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Compound of Interest

Compound Name: Decyl aldehyde-d2

Cat. No.: B12371972 Get Quote

Welcome to the Technical Support Center for Decyl aldehyde-d2. This guide is designed for

researchers, scientists, and professionals in drug development to ensure the safe and effective

handling of this compound. The following information is primarily based on the non-deuterated

analog, Decyl aldehyde, as specific data for the deuterated form is limited. The primary

chemical hazards and handling precautions are expected to be very similar.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Decyl aldehyde-d2?

A1: To ensure the stability and longevity of Decyl aldehyde-d2, it should be stored under the

following conditions:

Temperature: Store in a cool, dry place. Specific recommendations include storing below

+30°C[1][2] or at a maximum of 25°C[3]. For long-term storage, some suppliers recommend

storing in a cool place[4].

Atmosphere: Decyl aldehyde is sensitive to air and can oxidize[1]. It is recommended to

store the compound under an inert atmosphere, such as nitrogen.

Container: Keep the container tightly closed and sealed in its original packaging. Ensure

containers are kept upright to prevent leakage.

Light: Protect from light, as it can activate autoxidation reactions.
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Q2: What are the primary hazards associated with handling Decyl aldehyde-d2?

A2: Decyl aldehyde-d2 is considered a hazardous chemical. The primary hazards include:

Eye Irritation: It is classified as causing serious eye irritation.

Skin Irritation: It is described as a severe skin irritant.

Flammability: It is a combustible liquid.

Aquatic Hazard: It is harmful to aquatic life with long-lasting effects.

Q3: What personal protective equipment (PPE) should be worn when handling Decyl
aldehyde-d2?

A3: Appropriate personal protective equipment is mandatory for safe handling.

Recommendations include:

Eye/Face Protection: Wear safety glasses with side-shields, chemical splash goggles, or a

face shield.

Hand Protection: Chemical-resistant, impervious gloves are recommended.

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure. A lab coat, long-sleeved clothing, and an apron are recommended.

Respiratory Protection: Under normal conditions with good ventilation, respiratory protection

is not typically required. In case of insufficient ventilation or aerosol formation, use a NIOSH-

approved respirator.

Q4: What materials are incompatible with Decyl aldehyde-d2?

A4: Decyl aldehyde-d2 is incompatible with strong oxidizing agents. It can also react with

strong acids and bases.
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Issue Possible Cause Troubleshooting Steps

Product Degradation (e.g.,

change in color, formation of

precipitate)

Oxidation from air exposure.

1. Ensure the container is

tightly sealed and was purged

with an inert gas (nitrogen or

argon) before sealing.2. For

future use, handle the material

under an inert atmosphere.3.

Store in a cool, dark place to

minimize light-catalyzed

oxidation.

Contamination with

incompatible materials.

1. Review experimental

protocols to ensure no contact

with strong oxidizing agents.2.

Use clean, dry glassware and

equipment.

Exposure to heat.

1. Confirm storage

temperature is below 30°C.2.

Avoid placing the container

near heat sources.

Inconsistent Experimental

Results

Inaccurate concentration due

to product degradation.

1. Verify the purity of the

material using an appropriate

analytical technique (e.g., GC-

MS, NMR) before use.2. If

degradation is suspected,

purify the aldehyde before use.

Improper handling leading to

contamination.

1. Always use clean and dry

equipment.2. Avoid introducing

moisture into the container.
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Property Value

Melting Point 7 °C

Boiling Point 207-209 °C

Density 0.83 g/mL at 20 °C

Flash Point 85 °C / 185 °F

Water Solubility Insoluble

Experimental Protocols
Protocol for Safe Handling and Dispensing

Preparation: Work in a well-ventilated area, preferably in a chemical fume hood. Ensure an

eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Inert Atmosphere: If the experiment is sensitive to oxidation, prepare an inert atmosphere

work area (e.g., a glove box or a flask with a nitrogen inlet).

Dispensing: Open the container in the fume hood. Use a clean, dry pipette or syringe to

transfer the required amount of Decyl aldehyde-d2.

Sealing: After dispensing, purge the headspace of the container with an inert gas (e.g.,

nitrogen) before tightly sealing the cap.

Cleanup: Clean any spills immediately with an inert absorbent material. Dispose of waste

according to local regulations. Wash hands thoroughly after handling.

Protocol for Long-Term Storage
Container: Ensure the Decyl aldehyde-d2 is in its original, tightly sealed container. If the

original container is compromised, transfer the material to a suitable, clean, and dry

container made of an inert material (e.g., amber glass).
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Inert Atmosphere: Purge the headspace of the container with a dry, inert gas like nitrogen or

argon to displace any air.

Sealing: Seal the container tightly. For extra protection, consider using paraffin film to wrap

the cap and threads.

Labeling: Ensure the container is clearly labeled with the product name, date received, and

any hazard warnings.

Storage Location: Store the container in a cool, dry, and well-ventilated area away from

direct sunlight and incompatible materials. The storage temperature should be maintained

below 30°C.
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Is the Decyl aldehyde-d2 showing signs of degradation?

Review Storage Conditions

Yes

No action needed. Continue to monitor.

No

Is the container tightly sealed?

Review Handling Procedures

Consider purity analysis before use.

Was it stored under an inert atmosphere?

Yes Seal the container tightly and purge with inert gas.

No

Is it stored in a cool, dark place?

Yes Store under an inert atmosphere for future use.

No

Yes Move to a cool, dark storage location.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for Decyl aldehyde-d2 degradation.
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Start: Prepare to Handle Decyl aldehyde-d2

Work in a well-ventilated fume hood.

Wear appropriate PPE (goggles, gloves, lab coat).

Dispense the required amount under inert atmosphere if necessary.

Purge headspace with inert gas and seal container tightly.

Clean spills and dispose of waste properly.

Wash hands thoroughly.

End of Handling

Click to download full resolution via product page

Caption: Safe handling workflow for Decyl aldehyde-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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